Ethiozin

• IUPAC Name: 4-amino-6-tert-butyl-3-ethylsulfanyl-1,2,4-triazin-5-one
• InChI: InChI=1S/C9H16N4OS/c1-5-15-8-12-11-6(9(2,3)4)7(14)13(8)10/h5,10H2,1-4H3
• InChI Key: ADZSGNDOZREKJK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(C(=O)N1N)C(C)(C)C
• Molecular Formula: C9H16N4OS
• DSSTOX Substance ID: DTXSID1041926
• Molecular Weight: 228.32 g/mol
• CAS RN: 64529-56-2

Description

Ethiozin is a selective pre- and post-emergence herbicide.

Scientific Research Applications

EthR and Ethionamide Resistance in Mycobacteria

Ethionamide (ETH) is a crucial second-line antitubercular drug for treating multidrug-resistant Mycobacterium tuberculosis. Research has shown that the EthR protein, a repressor from the TetR/CamR family, plays a significant role in ETH resistance in mycobacteria. EthR controls the expression of ethA, a gene involved in ETH activation, thereby influencing ETH's effectiveness against tuberculosis (Engohang-Ndong et al., 2003).

EthA, InhA, and katG in Ethionamide Resistance

The ethA, inhA, and katG genes are closely linked to ETH resistance in clinical Mycobacterium tuberculosis isolates. ETH, structurally similar to the drug isoniazid (INH), targets similar enzymes in mycobacteria. Mutations in these genes, particularly ethA, are associated with high levels of ETH resistance, underlining the genetic factors influencing the drug's efficacy (Morlock et al., 2003).

Activation of Ethionamide in Mycobacteria

Ethionamide requires activation by mycobacterial enzymes to exert its antimicrobial action. The identification of EthA as an activator for ETH and EthR as a regulator for EthA's production has opened avenues for improving ETH efficacy and developing new anti-mycobacterial agents. This highlights the intricate biochemical interactions within mycobacteria that determine ETH's therapeutic effectiveness (Baulard et al., 2000).

Crystal Structure of EthR

The crystal structure of EthR, a repressor protein implicated in ethionamide resistance, has been determined. Understanding its structure provides insights into how it regulates the activation of ETH. This knowledge is crucial for designing strategies to overcome drug resistance in tuberculosis treatment (Dover et al., 2004).

Differential Protein Expression in Response to Metallothionein and Ethionamide

Studies have examined the differential protein expression in response to metallothionein and ETH-induced nephrotoxicity. This research helps in understanding the molecular mechanisms of ETH's effects on the body, which could lead to the development of more targeted and effective treatment strategies (Hao et al., 2016).

Mechanism of Action

Target of Action

Ethiozin, also known as 4-amino-6-tert-butyl-3-ethylthio-1,2,4-triazin-5(4H)-one , is a triazinone herbicide . Its primary target is the photosystem II receptor site . This site plays a crucial role in the photosynthetic electron transport chain, which is essential for energy production in plants .

Mode of Action

This compound acts as a photosynthetic electron transport inhibitor at the photosystem II receptor site . By binding to this site, this compound disrupts the normal flow of electrons during photosynthesis, thereby inhibiting the plant’s ability to produce energy . This results in the cessation of plant growth and eventually leads to plant death .

Biochemical Pathways

The primary biochemical pathway affected by this compound is photosynthesis, specifically the electron transport chain within photosystem II . By inhibiting electron transport, this compound disrupts the production of ATP and NADPH, two molecules that are crucial for various cellular processes, including the synthesis of sugars in the Calvin cycle .

Pharmacokinetics

It is known that this compound is a small molecule with a molecular weight of 22831 , which may influence its ADME properties

Result of Action

The primary result of this compound’s action is the inhibition of plant growth. By disrupting photosynthesis, this compound deprives the plant of the energy it needs to grow . Over time, this energy deprivation leads to the death of the plant .

Action Environment

The efficacy and stability of this compound, like many other herbicides, can be influenced by various environmental factors. These may include temperature, rainfall, soil type, and the presence of other chemicals . .

Synthesis routes and methods

Procedure details

A mixture of 230 g (1 mole of 93% active ingredient) of 4-amino-6-t-butyl-3-methylthio-1,2,4-triazin-5-one and 310 g (5 moles) of ethyl mercaptan and 0.5 g of crushed solid KOH was stirred and refluxed onto a 10° C. condenser. The vapors which pass through the condenser (methyl and ethyl mercaptans) were collected in a dry ice or caustic trap. The reaction was continued until thin layer chromotography indicated that the starting material was gone (usually 2-8 hours). The unreacted ethyl mercaptan was then distilled off while ~600 ml of warm (40° C.) water was added at such a rate that the water addition was complete when ~1/3 of the mercaptan had distilled. Distillation was continued until ~100 ml of water distilled at 100° C. The solution was then allowed to cool with rapid stirring. The product crystallized at 60°-70° C. and at 20° C. was filtered and washed with water, then dried. The final product, 4-amino-6-t-butyl-3-ethylthio-1,2,4-triazin-5-one, was obtained in nearly quantitative yield and contained less than 1% of the starting 3-methylthio compound.